Cas no 207233-99-6 (2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde
• CAS No: 207233-99-6
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• MDL: MFCD00192093
• CID: 910369
• PubChem ID: 622376
• Update Time: 2025-11-02

2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
• AC1LDNNV
• AC1Q2II8
• ACMC-20aoaj
• CTK4E4938
• MolPort-001-002-611
• AKOS000297201
• 2,5-DIMETHYL-1-(3-(TRIFLUOROMETHYL)-PHENYL)PYRROLE-3-CARBOXALDEHYDE
• BBL023152
• SB62802
• 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrole-3-carbaldehyde
• EN300-08068
• VS-07340
• 207233-99-6
• Z56785569
• 2,5-Dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrrole-3-carbaldehyde
• CS-0307818
• STL291051
• Pyrrole-3-carboxaldehyde, 1-(3-trifluoromethylphenyl)-2,5-dimethyl-
• MFCD00192093
• 2,5-DIMETHYL-1-(3-(TRIFLUOROMETHYL)-PHENYL)PYRROLE-3-CARBOXALDEHYDE, 99
• 1H-pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-
• DTXSID70347510
• SCHEMBL3604258
• G37415
• 2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde #
• ALBB-014520
• 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde

• MDL： MFCD00192093
• Inchi： 1S/C14H12F3NO/c1-9-6-11(8-19)10(2)18(9)13-5-3-4-12(7-13)14(15,16)17/h3-8H,1-2H3
• InChI Key： JHWUPSAKKXZTKT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(C)=CC(C=O)=C1C)(F)F

Computed Properties

• Exact Mass: 267.08709849g/mol
• Monoisotopic Mass: 267.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Melting Point: 103-105 °C(lit.)

2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde

Comprehensive Overview of 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde (CAS No. 207233-99-6)

The compound 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde (CAS No. 207233-99-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structural features, including the trifluoromethyl group and the pyrrole-carbaldehyde backbone, make it a versatile intermediate for synthesizing advanced functional materials and bioactive compounds. Researchers and industries are increasingly exploring its potential applications, particularly in the development of novel pharmaceuticals and high-performance materials.

One of the most intriguing aspects of 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde is its role in the design of small-molecule inhibitors and fluorescent probes. The presence of the trifluoromethyl moiety enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug discovery. Recent studies have highlighted its utility in targeting specific enzymes and receptors, making it a valuable tool for precision medicine and targeted therapy. Additionally, its pyrrole core is known for its electron-rich properties, which are exploited in the development of organic semiconductors and optoelectronic devices.

In the context of green chemistry and sustainable synthesis, 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde has been the subject of innovative research aimed at reducing environmental impact. Scientists are investigating catalyst-free and solvent-free methods to produce this compound, aligning with the global push for eco-friendly chemical processes. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its relevance in modern industrial applications.

The compound's structural versatility also makes it a candidate for crystal engineering and supramolecular chemistry. Researchers are exploring its ability to form hydrogen-bonded networks and π-π stacking interactions, which are essential for designing functional materials with tailored properties. These advancements are particularly relevant to the growing demand for smart materials and nanotechnology-based solutions in sectors like healthcare, energy storage, and environmental remediation.

From a commercial perspective, 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde is gaining traction as a high-value intermediate in the fine chemicals market. Its applications span pharmaceutical intermediates, agrochemicals, and specialty chemicals, driving demand among manufacturers and R&D institutions. The compound's CAS No. 207233-99-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance in global trade.

Looking ahead, the future of 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde is closely tied to advancements in computational chemistry and AI-driven drug discovery. Predictive modeling and machine learning algorithms are being employed to optimize its synthesis and explore new applications, reflecting the intersection of traditional chemistry and digital innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the next generation of bioactive molecules and advanced materials.